molecular formula C15H16ClN3O B8760403 4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol CAS No. 144875-57-0

4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol

Cat. No.: B8760403
CAS No.: 144875-57-0
M. Wt: 289.76 g/mol
InChI Key: IASLIRGGBGIXHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-C]quinoline-2-methanol is a useful research compound. Its molecular formula is C15H16ClN3O and its molecular weight is 289.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

144875-57-0

Molecular Formula

C15H16ClN3O

Molecular Weight

289.76 g/mol

IUPAC Name

[4-chloro-1-(2-methylpropyl)imidazo[4,5-c]quinolin-2-yl]methanol

InChI

InChI=1S/C15H16ClN3O/c1-9(2)7-19-12(8-20)18-13-14(19)10-5-3-4-6-11(10)17-15(13)16/h3-6,9,20H,7-8H2,1-2H3

InChI Key

IASLIRGGBGIXHH-UHFFFAOYSA-N

Canonical SMILES

CC(C)CN1C(=NC2=C1C3=CC=CC=C3N=C2Cl)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline-2-methyl benzoate (14.3 g; 0.36 mol, Example 7) was suspended in dry methanol (350 mL). The mixture was made basic (pH 10) with 25% sodium methoxide. The mixture was stirred at room temperature for 5 hr after which time only a trace of starting material was detected by silica gel TLC (ethyl acetate eluent). The mixture was made acidic with acetic acid and then concentrated to dryness. The residue was slurried in ether. The solid was filtered from the mixture and then suspended in aqueous sodium hydroxide. The product was filtered from the mixture, washed with water, and dried to yield 7.5 g (71.4%) of tan solid. The product was recrystallized from ethanol to yield 4.8 g of pure product m.p. 162°-166° C.
Name
4-Chloro-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline 2-methyl benzoate
Quantity
14.3 g
Type
reactant
Reaction Step One
Name
sodium methoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
350 mL
Type
solvent
Reaction Step Five
Yield
71.4%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.